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Compound of Interest

Compound Name: Ascri#18

Cat. No.: B8180475

An In-depth Guide to the Structure, Function, and Analysis of a Key Nematode Signaling
Molecule

Ascr#18, a member of the ascaroside family of nematode-derived signaling molecules, has
emerged as a pivotal compound in the study of inter-kingdom communication and plant
immunity. Initially identified as a component of nematode pheromone systems, Ascr#18 is now
recognized as the first Nematode-Associated Molecular Pattern (NAMP) that can elicit broad-
spectrum disease resistance in plants.[1][2][3] This technical guide provides a comprehensive
overview of the chemical structure, biological activity, and analytical methodologies related to
Ascr#18, tailored for researchers in the fields of chemical biology, plant science, and drug
development.

Chemical Structure and Properties of Ascr#18

Ascr#18 is a glycoside composed of the dideoxy sugar ascarylose linked to a fatty acid-derived
side chain. Its systematic IUPAC name is (10R)-10-[(2R,3R,5R,6S)-3,5-dihydroxy-6-
methyloxan-2-ylJoxyundecanoic acid.[4] The molecule's amphiphilic nature, conferred by the
hydrophilic sugar moiety and the lipophilic side chain, is crucial for its biological activity.

Below is a simplified 2D representation of the chemical structure of Ascr#18, generated using
the DOT language.
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Chemical Structure of Ascr#18
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Caption: A simplified diagram illustrating the key components of the Ascr#18 molecule.
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Quantitative Data Summary

Property Value Source
Molecular Formula C17H3206 [41151[6]
Molecular Weight 332.43 g/mol [41[5][6]
CAS Number 1355681-10-5 [51[7]
Solubility Soluble in DMSO (120 mg/mL)  [5][8]

Biological Concentration for ) ]
Picomolar to micromolar range  [3]
Plant Response

Biological Function and Signaling Pathways

Ascr#18 is a potent elicitor of plant defense responses, conferring resistance against a wide
array of pathogens including viruses, bacteria, fungi, and other nematodes.[1][3][7] This
protective effect is initiated through the plant's innate immune system, which recognizes
Ascr#18 as a molecular signature of nematode presence.

Plant Immune Activation

In plants, Ascr#18 is perceived by the leucine-rich repeat (LRR) receptor protein NILR1, which
triggers a cascade of downstream signaling events characteristic of Pattern-Triggered Immunity
(PTI.[2][9] This signaling pathway involves the activation of mitogen-activated protein kinases
(MAPKSs) and the induction of defense-related hormones such as salicylic acid (SA) and
jasmonic acid (JA).[1][3] The activation of these pathways leads to the expression of defense-
related genes, such as PR1 and PDF1.2, and the accumulation of antimicrobial compounds.[3]
[10]
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Caption: Ascr#18-induced Pattern-Triggered Immunity (PTI) in plants.

Auxin Signaling Repression: An Alternative Defense
Mechanism

Recent studies have revealed a novel defense mechanism activated by Ascr#18 that operates
independently of the canonical PTI pathway.[2][9] This mechanism involves the repression of
auxin transport and signaling.[2][9] By downregulating auxin-related genes, such as the influx
carrier AUX1, Ascr#18 interferes with the establishment of nematode feeding sites, which are
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highly dependent on auxin signaling.[2][9] This mode of action provides an additional layer of

defense against parasitic nematodes.

Metabolic Conversion in Plants

Plants are not passive recipients of the Ascr#18 signal. They can metabolically alter Ascr#18
through the peroxisomal -oxidation pathway, converting it into shorter-chain ascarosides like
ascr#9.[2][11][12] This metabolic editing is significant, as ascr#9 has been shown to act as a
nematode repellent, actively deterring nematodes from the plant.[2]

Plant Cell

Gscr#18 (asc-CllD

secretes

Nematode Repellence
-

\, repels

1

Click to download full resolution via product page

Caption: Metabolic conversion of Ascr#18 to Ascr#9 in plants leads to nematode repellence.
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Experimental Protocols
Ascaroside Extraction and Analysis

The analysis of ascarosides from biological samples is typically performed using liquid
chromatography-mass spectrometry (LC-MS).[13][14][15]

Protocol for Ascaroside Extraction from Nematode Culture Medium:

¢ Culture Growth: Grow nematodes in a liquid culture medium for a specified period (e.g., 7-9
days).[14][16]

e Harvesting: Separate the nematodes from the culture medium by centrifugation.

e Solid-Phase Extraction (SPE): Load the supernatant onto a C18 SPE cartridge to capture the
lipophilic ascarosides.

» Elution: Elute the ascarosides from the cartridge using a solvent with higher organic content,
such as methanol.

o Concentration: Evaporate the solvent under a stream of nitrogen and reconstitute the sample
in a suitable solvent for LC-MS analysis.

LC-MS Analysis:
e Column: A C18 reversed-phase column is commonly used for separation.[16]

» Mobile Phase: A gradient of water and acetonitrile, often with a formic acid modifier, is
employed.

o Mass Spectrometry: Detection is typically performed using an electrospray ionization (ESI)
source, operating in either positive or negative ion mode.[13][15] Ascarosides can be
identified and quantified by comparing their retention times and mass-to-charge ratios (m/z)
to synthetic standards.[14]

Plant Immunity Assays

Protocol for Testing Ascr#18-Induced Pathogen Resistance:
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e Plant Growth: Grow plants (e.g., Arabidopsis thaliana, tomato) under controlled conditions.

o Ascr#18 Treatment: Treat the plant roots by immersing them in a solution containing
Ascr#18 at a specific concentration (e.g., 1 uM) for 24 hours.[3] Control plants are treated
with a mock solution.

» Pathogen Inoculation: Inoculate the leaves of both treated and control plants with a pathogen
(e.g., Pseudomonas syringae).[3]

o Disease Assessment: Monitor the development of disease symptoms over several days.
Quantify pathogen growth by, for example, counting bacterial colony-forming units.

o Gene Expression Analysis (RT-gPCR): Harvest plant tissue at various time points after
treatment to analyze the expression of defense-related genes. Total RNA is extracted,
converted to cDNA, and used for quantitative real-time PCR with primers specific to genes of
interest (e.g., PR1, PDF1.2).[2][3]

Ascr#18 Root Treatment
(24 hours)
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Caption: Experimental workflow for assessing Ascr#18-induced pathogen resistance in plants.

Conclusion

Ascr#18 is a multifaceted signaling molecule with significant implications for both nematode
biology and plant-pathogen interactions. Its ability to activate robust defense responses in a
wide range of plants makes it a promising candidate for the development of novel,
environmentally friendly crop protection strategies. The detailed understanding of its chemical
structure, biological function, and the signaling pathways it modulates provides a solid
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foundation for future research and application in agriculture and beyond. The experimental
protocols outlined in this guide offer a starting point for researchers aiming to investigate the
fascinating world of ascaroside-mediated chemical communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180475#what-is-the-chemical-structure-of-ascr-18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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